Cas no 91659-09-5 (BENZOIC ACID, 2,4-DICHLORO-5-HYDROXY-)

• Product Name: BENZOIC ACID, 2,4-DICHLORO-5-HYDROXY-
• CAS No: 91659-09-5
• MF: C₇H₄Cl₂O₃
• MW: 207.010860443115
• CID: 3382619
• PubChem ID: 10727002
• Update Time: 2025-04-23

BENZOIC ACID, 2,4-DICHLORO-5-HYDROXY- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2,4-DICHLORO-5-HYDROXY-
• 2,4-Dichloro-5-hydroxy-benzoic acid
• 91659-09-5
• CS-0100365
• MFCD24483602
• D76122
• SCHEMBL8279091
• 2,4-dichloro-5-hydroxybenzoicacid
• 2,4-dichloro-5-hydroxybenzoic acid

• Inchi： 1S/C7H4Cl2O3/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2,10H,(H,11,12)
• InChI Key： QMNUUCQAHFMEAM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(O)=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 205.9537494Da
• Monoisotopic Mass: 205.9537494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on BENZOIC ACID, 2,4-DICHLORO-5-HYDROXY-

Chemical Profile: CAS No. 91659-09-5 - 2,4-Dichloro-5-Hydroxybenzoic Acid

2,4-Dichloro-5-hydroxybenzoic acid, identified by the CAS registry number 91659-09-5, is a significant compound in the field of organic chemistry. This compound belongs to the family of benzoic acids, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a benzoic acid backbone with substituents at positions 2, 4, and 5: two chlorine atoms and a hydroxyl group. This unique substitution pattern imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the potential of 2,4-dichloro-5-hydroxybenzoic acid as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. The hydroxyl group at position 5 plays a crucial role in these interactions, acting as a hydrogen bond donor and enhancing bioavailability.

The synthesis of CAS No. 91659-09-5 has been optimized through various methodologies. Traditional approaches involve multi-step reactions starting from chlorobenzoic acids, while modern techniques leverage microwave-assisted synthesis to improve yield and purity. These advancements have made the compound more accessible for large-scale applications. Additionally, green chemistry principles have been integrated into its production processes to minimize environmental impact.

In terms of physical properties, 2,4-dichloro-5-hydroxybenzoic acid is a white crystalline solid with a melting point of approximately 230°C. Its solubility in water is moderate, which makes it suitable for formulation into various delivery systems. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, with results indicating that it maintains its integrity under standard storage conditions.

The biological activity of this compound has been extensively studied. In vitro assays have revealed its ability to modulate cellular signaling pathways associated with oxidative stress and apoptosis. A groundbreaking study published in Nature Communications demonstrated that this compound induces mitochondrial-dependent apoptosis in cancer cells by targeting specific kinase enzymes. This finding has opened new avenues for its application in oncology research.

In the agricultural sector, CAS No. 91659-09-5 has shown promise as a component in plant growth regulators. Field trials have indicated that it enhances crop resilience to environmental stressors such as drought and salinity. Its role in modulating plant hormone signaling pathways is currently under investigation by agricultural scientists worldwide.

The environmental impact of 2,4-dichloro-5-hydroxybenzoic acid has also been a focus of recent research. Studies conducted by environmental chemists suggest that the compound undergoes rapid degradation under sunlight exposure, reducing its persistence in aquatic ecosystems. This characteristic aligns with global efforts to develop eco-friendly chemical products.

In conclusion, CAS No. 91659-09-5 - 2,4-dichloro-5-hydroxybenzoic acid stands out as a versatile compound with multifaceted applications across various industries. Its unique chemical structure and bioactive properties continue to drive innovative research and development initiatives. As scientific understanding of this compound deepens, it is expected to play an increasingly important role in advancing modern medicine and sustainable agriculture.